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Compound of Interest

Compound Name: (R)-(+)-2-Bromopropionic acid

Cat. No.: B167591

Essential Safety and Handling Guide for (R)-
(+)-2-Bromopropionic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling (R)-
(+)-2-Bromopropionic acid, including comprehensive operational and disposal plans. Our
goal is to furnish you with detailed, procedural guidance to ensure the safe and effective use of
this chemical in your laboratory.

Hazard Identification and Safety Precautions

(R)-(+)-2-Bromopropionic acid is a corrosive and toxic chemical that requires careful handling
to prevent serious injury.[1][2] It can cause severe burns to the skin and eyes, and is harmful if
swallowed or inhaled.[1][2] The vapors can cause chemical burns to the respiratory tract.[1]

Key Hazards:
» Corrosive: Causes severe skin and eye burns.[1][2]
 Toxic: Harmful if swallowed, inhaled, or absorbed through the skin.[1]

e Irritant: Causes irritation to the respiratory tract.[1]
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Personal Protective Equipment (PPE)

When handling (R)-(+)-2-Bromopropionic acid, a comprehensive suite of personal protective

equipment is mandatory to ensure personal safety.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles and

a face shield.[1]

Provides maximum protection

from splashes and vapors.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or
PVC).[1]

Protects hands from direct

contact and chemical burns.

Body Protection

Chemical-resistant apron or

lab coat.

Protects against spills and

splashes.

Respiratory Protection

Use in a well-ventilated area or
with a fume hood. If ventilation
is inadequate, a NIOSH/MSHA
approved respirator is

necessary.[1]

Prevents inhalation of

corrosive vapors.

Quantitative Data

Below is a summary of the key quantitative data for (R)-(+)-2-Bromopropionic acid.
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Property Value Source
CAS Number 10009-70-8 [2]
Molecular Formula C3HsBrO:z

Molecular Weight 152.97 g/mol

Appearance Colorless to yellow liquid [2]
Boiling Point 203 °C [3]
Melting Point 25°C [3]
Flash Point 100 °C [3]
Density 1.692 g/mL at 20 °C [3]
LD50 (Oral, Rat) 323 mg/kg [4]

Operational Plan for Handling

A systematic approach is crucial for the safe handling of (R)-(+)-2-Bromopropionic acid.
Step 1: Preparation

o Ensure that a safety shower and eyewash station are readily accessible.

 Verify that all necessary PPE is available and in good condition.

» Work in a well-ventilated area, preferably within a chemical fume hood.

Step 2: Handling

» Avoid direct contact with the chemical. Use appropriate tools for transfer.

e Do not eat, drink, or smoke in the handling area.

o Keep the container tightly closed when not in use.

Step 3: Storage
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e Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong bases and oxidizing agents.

» Keep containers tightly sealed.

Disposal Plan

Proper disposal of (R)-(+)-2-Bromopropionic acid and its waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Step 1: Waste Collection

e Collect all waste material, including contaminated PPE and cleaning materials, in a
designated and properly labeled hazardous waste container.

Step 2: Neutralization (for spills)
o For small spills, neutralize with a suitable agent like sodium bicarbonate before absorption.
Step 3: Final Disposal

» Dispose of the hazardous waste through a licensed and certified waste disposal company.
Follow all local, state, and federal regulations.

Emergency Procedures
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[1]

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical attention.[1]
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 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[1]

Spill Response Workflow:
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Chemical Spill Response Workflow for (R)-(+)-2-Bromopropionic Acid

Immediate Actions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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r-2-bromopropionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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